Cas no 2169354-37-2 (2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole)

2-(1-Bromo-2,2-dimethylpropyl)-1,3-thiazole is a brominated thiazole derivative characterized by its reactive alkyl bromide functionality and sterically hindered structure. The compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex heterocyclic frameworks or functionalized thiazole derivatives. Its bromine substituent enables efficient nucleophilic substitution reactions, while the 2,2-dimethylpropyl group enhances stability and influences regioselectivity. This reagent is valuable in pharmaceutical and agrochemical research for modifying thiazole-based scaffolds. Careful handling is recommended due to its potential reactivity under standard conditions. Storage under inert atmosphere and low temperatures is advised to maintain stability.
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole structure
2169354-37-2 structure
Product Name:2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
CAS No:2169354-37-2
MF:C8H12BrNS
MW:234.156579971313
CID:5812736
PubChem ID:165793138
Update Time:2025-06-13

2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
    • 2169354-37-2
    • EN300-1269614
    • Inchi: 1S/C8H12BrNS/c1-8(2,3)6(9)7-10-4-5-11-7/h4-6H,1-3H3
    • InChI Key: LJFOISBHTGCABW-UHFFFAOYSA-N
    • SMILES: BrC(C1=NC=CS1)C(C)(C)C

Computed Properties

  • Exact Mass: 232.98738g/mol
  • Monoisotopic Mass: 232.98738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.1Ų

2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1269614-50mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
50mg
$827.0 2023-10-02
Enamine
EN300-1269614-100mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
100mg
$867.0 2023-10-02
Enamine
EN300-1269614-250mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
250mg
$906.0 2023-10-02
Enamine
EN300-1269614-500mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
500mg
$946.0 2023-10-02
Enamine
EN300-1269614-1000mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
1000mg
$986.0 2023-10-02
Enamine
EN300-1269614-2500mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
2500mg
$1931.0 2023-10-02
Enamine
EN300-1269614-5000mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
5000mg
$2858.0 2023-10-02
Enamine
EN300-1269614-10000mg
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
10000mg
$4236.0 2023-10-02
Enamine
EN300-1269614-1.0g
2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole
2169354-37-2
1g
$0.0 2023-06-08

Additional information on 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole

Introduction to 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole (CAS No. 2169354-37-2)

2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole, identified by the chemical identifier CAS No. 2169354-37-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the thiazole family, which is renowned for its diverse biological activities and utility in medicinal chemistry. The structural framework of 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole incorporates a brominated branched alkyl group, enhancing its reactivity and making it a valuable intermediate in synthetic chemistry.

The thiazole core of this compound is a six-membered aromatic ring consisting of sulfur and nitrogen atoms. This unique arrangement imparts distinctive electronic and steric properties, making thiazole derivatives attractive candidates for drug discovery. The presence of the 1-bromo-2,2-dimethylpropyl substituent further modifies the compound's physicochemical properties, influencing its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been a surge in research focusing on thiazole-based scaffolds due to their broad spectrum of biological activities. Studies have demonstrated that thiazole derivatives exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific modification of the brominated branched alkyl group in 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole has opened new avenues for exploring its potential in drug development.

One of the most compelling aspects of 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive bromine atom to introduce various functional groups through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have enabled the creation of novel molecules with enhanced biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The modifications introduced at the brominated branched alkyl position in 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole have been systematically studied to fine-tune its pharmacological profile. For instance, alterations in the branching pattern or substitution at the adjacent carbon atoms have revealed insights into how steric and electronic factors influence binding affinity to biological targets.

The compound's potential in oncology has garnered particular attention. Preclinical studies have suggested that derivatives of thiazole can disrupt critical signaling pathways involved in cancer cell proliferation and survival. The bromine substituent in 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole serves as a handle for further derivatization, allowing researchers to explore its efficacy against various cancer types. Some preliminary findings indicate that certain analogs exhibit promising inhibitory effects on kinases and other enzymes implicated in tumor growth.

Beyond its pharmaceutical applications, 2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazole has shown promise in material science. Its ability to undergo selective functionalization makes it a valuable precursor for designing novel polymers and coordination complexes with tailored properties. These materials could find applications in catalysis, sensors, and advanced coatings.

The synthesis of high-purity 2169354-37-2 is a critical consideration for researchers aiming to exploit its full potential. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as continuous flow chemistry and microwave-assisted synthesis have been employed to enhance yield and reduce reaction times without compromising purity.

Regulatory considerations also play a vital role in the development and use of CAS No 2169354-37-2. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets stringent quality standards required for preclinical and clinical studies. Collaborative efforts between academic institutions and industrial partners are essential to bridge the gap between laboratory-scale synthesis and large-scale production.

The future prospects for thiazole derivatives like 2169354-37-2 are promising, driven by ongoing research into their mechanisms of action and potential therapeutic applications. Innovations in computational chemistry are accelerating the discovery process by predicting how structural modifications will impact biological activity. This synergy between experimental chemistry and computational modeling is poised to unlock new possibilities for drug development.

In conclusion, 2169354-37-225-(bromoalkyl)thiazoles represent a fascinating class of compounds with broad utility across multiple scientific disciplines. Their unique structural features make them indispensable tools for synthetic chemists seeking to develop novel therapeutics or advanced materials. As research continues to uncover their full potential, it is likely that compounds like this will play an increasingly pivotal role in addressing some of today's most pressing scientific challenges.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.